![molecular formula C18H18N2O2 B2587155 4-methyl-5-(4-methylbenzoyl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one CAS No. 950110-73-3](/img/structure/B2587155.png)
4-methyl-5-(4-methylbenzoyl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of benzodiazepine derivatives typically includes a fused benzene and diazepine ring . The specific structure of “4-methyl-5-(4-methylbenzoyl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one” is not provided in the available literature.Chemical Reactions Analysis
Benzodiazepines can undergo various chemical reactions, but the specific reactions that “this compound” can participate in are not detailed in the available literature .Scientific Research Applications
Synthetic Routes and Structural Analysis
Benzodiazepine derivatives, akin to the specified compound, have been synthesized through various methods, contributing significantly to the field of heterocyclic chemistry. For instance, research on the synthesis and structural characteristics of homologs to caffeine showcases the thermodynamic parameters and total energy of these compounds, indicating their potential utility in material science and molecular mechanics studies (É. I. Ivanov et al., 1992).
Corrosion Inhibition
An intriguing application of benzodiazepine derivatives is their role as corrosion inhibitors for metals. A study demonstrated that certain benzodiazepine derivatives effectively inhibit corrosion of mild steel in acidic environments. This research not only emphasizes the protective capabilities of these compounds but also their potential in industrial applications to enhance the longevity of metal structures and components (T. Laabaissi et al., 2021).
Novel Synthetic Methodologies
The development of new synthetic methodologies for benzodiazepines has been a focus area, enabling the creation of diverse chemical entities. For example, a study on I2-promoted multicomponent dicyclization and ring-opening sequences presents a direct synthesis route for benzo[e][1,4]diazepin-3-ones. This method opens up new avenues for the efficient production of seven-membered ring lactams, which could have implications in medicinal chemistry and drug discovery (Xiao Geng et al., 2019).
Mechanism of Action
The mechanism of action of benzodiazepines typically involves the enhancement of the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties . The specific mechanism of action for “4-methyl-5-(4-methylbenzoyl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one” is not detailed in the available literature.
Future Directions
Benzodiazepines have been widely used in medicinal chemistry for drug discovery research due to their potential biological activity . Future research could focus on the synthesis, characterization, and biological evaluation of “4-methyl-5-(4-methylbenzoyl)-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one” and its derivatives.
properties
IUPAC Name |
4-methyl-5-(4-methylbenzoyl)-3,4-dihydro-1H-1,5-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-12-7-9-14(10-8-12)18(22)20-13(2)11-17(21)19-15-5-3-4-6-16(15)20/h3-10,13H,11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTRYLTYQBNNTEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)NC2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.